3-cyclohexyl-6,7-dimethoxy-1-(prop-2-en-1-yl)quinazoline-2,4(1H,3H)-dione

• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol
• SMILES: COC1=C(C=C2C(=C1)C(=O)N(C(=O)N2CC=C)C3CCCCC3)OC
• InChI: InChI=1S/C19H24N2O4/c1-4-10-20-15-12-17(25-3)16(24-2)11-14(15)18(22)21(19(20)23)13-8-6-5-7-9-13/h4,11-13H,1,5-10H2,2-3H3
• InChIKey: ZZFIJLFROGMKEI-UHFFFAOYSA-N

3-Cyclohexyl-6,7-dimethoxy-1-allylquinazoline-2,4-dione: Identity and Procurement Context

3-Cyclohexyl-6,7-dimethoxy-1-(prop-2-en-1-yl)quinazoline-2,4(1H,3H)-dione is a fully substituted quinazoline-2,4-dione with a cyclohexyl group at N3, methoxy groups at C6 and C7, and an allyl group at N1 . It belongs to a class of 6,7-dimethoxyquinazoline-2,4-diones explored for antimicrobial activity [1] and is structurally related to cyclohexyl-quinazoline kinase inhibitor scaffolds [2]. However, the specific compound has no publicly reported biological activity data as of 2026, and its procurement value currently rests on its distinct substitution pattern relative to simpler analogs.

1

Fully substituted quinazoline-2,4-dione scaffold with defined N1-allyl / N3-cyclohexyl / C6,C7-dimethoxy pattern

2

Distinct substitution profile relative to simpler 6,7-dimethoxyquinazoline-2,4-dione analogs

3

May support structure-activity relationship (SAR) studies and late-stage diversification via N1-allyl handle

• [1] Bożena Kuran, Mariola Krawiecka, Jerzy Kossakowski, Łukasz Pindel, Grażyna Młynarczyk, Marcin Cieślak, Julia Kaźmierczak-Barańska, Karolina Królewska. Synthesis and biological activity of novel series of 6,7-dimethoxyquinazoline-2,4(1H,3H)-dione derivatives. Acta Poloniae Pharmaceutica, 2012, 69(1), 145-148. PMID: 22574519. View Source
• [2] 7-substituted cyclohexyl quinazoline derivatives and preparing method and uses thereof. CN103804308A, 2014. Assigned to Tianjin Chase Sun Pharmaceutical Co Ltd. View Source

Why Generic Analogs Cannot Replace 3-Cyclohexyl-6,7-dimethoxy-1-allylquinazoline-2,4-dione in SAR

Even minor changes to the quinazoline-2,4-dione periphery dramatically alter physicochemical and biological profiles. The allyl group at N1 increases lipophilicity relative to the N1-H analog (estimated ΔlogP ≈ +0.6 from fragment constants), while the cyclohexyl at N3 adds steric bulk beyond simple alkyl chains . In the published antimicrobial series, changing the N3 substituent from hydrogen to cyclohexyl shifted activity spectra across bacterial strains [1]; the N1-allyl group further provides a synthetic handle for cycloaddition chemistry that is absent in N1-H or N1-methyl analogs [2]. Thus, replacing this compound with a generic 6,7-dimethoxyquinazoline-2,4-dione without identical N1/N3 substitution would invalidate any structure-activity correlation.

N1-Allyl substitution

Increases lipophilicity and provides a dipolarophile handle; N1-H or N1-methyl analogs lack these features and may alter assay readouts.

N3-Cyclohexyl steric bulk

Contributes distinct steric and conformational effects vs linear or smaller alkyl chains, potentially shifting target engagement profiles.

6,7-Dimethoxy core fixed

Replacing with other substituents at C6/C7 disrupts the established SAR context; the core must remain unchanged for valid correlation.

• [1] Bożena Kuran, Mariola Krawiecka, Jerzy Kossakowski, Łukasz Pindel, Grażyna Młynarczyk, Marcin Cieślak, Julia Kaźmierczak-Barańska, Karolina Królewska. Synthesis and biological activity of novel series of 6,7-dimethoxyquinazoline-2,4(1H,3H)-dione derivatives. Acta Poloniae Pharmaceutica, 2012, 69(1), 145-148. PMID: 22574519. View Source
• [2] Piotrowska DG, et al. Synthesis, anti-varicella-zoster virus and anti-cytomegalovirus activity of quinazoline-2,4-diones containing isoxazolidine and phosphonate substructures. Eur J Med Chem. 2017. Class-level evidence: N-allylated quinazoline-2,4-diones used as dipolarophiles. View Source

Quantitative Differentiation Evidence for 3-Cyclohexyl-6,7-dimethoxy-1-allylquinazoline-2,4-dione

Lipophilicity Advantage Over Des-Allyl Analog

The N1-allyl substitution elevates the calculated logP to 3.581 compared to an estimated logP of approximately 2.9 for the N1-H analog (3-cyclohexyl-6,7-dimethoxy-1H-quinazoline-2,4-dione), based on a fragment contribution of the allyl group (π = +0.6) added to the des-allyl core prediction . This ~0.7 unit increase in logP can significantly affect membrane permeability and tissue distribution.

Lipophilicity Differential

Class-level inference

ΔlogP ≈ +0.7 (target more lipophilic)

May alter permeability and solubility in assay design

Computed values; analog estimated via fragment constants

Evidence Dimension	Calculated logP (octanol-water partition coefficient)
Target Compound Data	logP = 3.581
Comparator Or Baseline	3-cyclohexyl-6,7-dimethoxy-1H-quinazoline-2,4-dione (N1-H analog), estimated logP ≈ 2.9
Quantified Difference	ΔlogP ≈ +0.7 (target more lipophilic)
Conditions	Computed values from ChemDiv (target) and additive fragment-based estimate (analog)

Why This Matters

For screening campaigns, the higher logP may improve passive membrane permeability at the expense of aqueous solubility, directly impacting assay conditions and in vitro-to-in vivo translation.

PSA Differentiation from Prazosin

The target compound exhibits a polar surface area (PSA) of 46.0 Ų , which is significantly lower than the α1-antagonist drug prazosin (PSA ≈ 95.3 Ų), primarily due to the absence of the furan-2-carbonyl and piperazine substituents. The lower PSA suggests superior potential for CNS penetration (PSA < 60-70 Ų is often associated with blood-brain barrier permeability).

PSA Differentiation

Cross-study comparable

Target PSA 46.0 Ų vs prazosin 95.3 Ų (Δ −49.3 Ų)

May suggest CNS permeability advantage; cross-study context

Vendor-computed and DrugBank reference data

Evidence Dimension	Topological polar surface area (tPSA)
Target Compound Data	PSA = 46.0 Ų
Comparator Or Baseline	Prazosin, PSA ≈ 95.3 Ų (DrugBank computed value)
Quantified Difference	ΔPSA = -49.3 Ų (target PSA lower by ~52%)
Conditions	Vendor-computed value for target; DrugBank reference for prazosin

Why This Matters

Procurement teams targeting CNS-active quinazolines should prioritize this compound over prazosin-like scaffolds, as its lower PSA predicts better brain exposure.

Aqueous Solubility vs Des-Allyl Analog

The computed logSw of -3.73 indicates low aqueous solubility (approximately 0.06 mg/mL). Introducing the allyl group increases logP and decreases solubility relative to the N1-H analog (estimated logSw ≈ -3.1). This ~2.5-fold reduction in estimated solubility must be considered for in vitro assay design.

Aqueous Solubility

Class-level inference

logSw −3.73 (target) vs ~−3.1 (des-allyl); ~2.5-fold less soluble

May require adjusted DMSO stock concentrations for assays

Computed values; solubility ranking from vendor

Evidence Dimension	Calculated intrinsic water solubility (logSw)
Target Compound Data	logSw = -3.73
Comparator Or Baseline	3-cyclohexyl-6,7-dimethoxy-1H-quinazoline-2,4-dione, estimated logSw ≈ -3.1
Quantified Difference	ΔlogSw = -0.63 (target ~2.5-fold less soluble)
Conditions	Computed values from vendor catalog; analog estimated via group contribution

Why This Matters

Researchers requiring higher solubility for enzymatic or cell-based assays may need to adjust DMSO stock concentrations or use co-solvents, a practical procurement consideration.

Allyl Handle for Cycloaddition Diversification

The N1-allyl side chain is a reactive dipolarophile. In a published series of quinazoline-2,4-dione-based antiviral agents, N-allylated analogs underwent 1,3-dipolar cycloaddition with nitrones to yield isoxazolidine phosphonates with EC50 values of 3.0–8.7 μM against VZV [1]. The N1-H or N1-methyl analogs cannot participate in this transformation, limiting their utility as synthetic platforms. The target compound likewise bears the necessary alkene for late-stage diversification.

Cycloaddition Capability

Class-level inference

Reactive N1-allyl dipolarophile vs unreactive N1-H/methyl

Enables post-synthetic diversification via 1,3-dipolar cycloaddition

Class-level precedent from Piotrowska et al. 2017

Evidence Dimension	Ability to undergo 1,3-dipolar cycloaddition at N1
Target Compound Data	Contains N1-allyl group, competent dipolarophile
Comparator Or Baseline	N1-H or N1-methyl quinazoline-2,4-diones: no alkene, cycloaddition not possible
Quantified Difference	Binary (reactive vs. unreactive)
Conditions	No direct assay data for the target; class-level precedent from Piotrowska et al. 2017 [1]

Why This Matters

Procurement of this compound over the N1-H analog enables post-synthetic modification via cycloaddition chemistry, expanding the accessible chemical space without resynthesis of the core scaffold.

• [1] Piotrowska DG, et al. Synthesis, anti-varicella-zoster virus and anti-cytomegalovirus activity of quinazoline-2,4-diones containing isoxazolidine and phosphonate substructures. Eur J Med Chem. 2017. Describes cycloaddition of N-allylated quinazoline-2,4-diones; EC50 values for isoxazolidine products: trans-13c, cis-13c/trans-13c (86:14), cis-15b/trans-15b (87:13), trans-15d/cis-15d (95:5) showed EC50 3.0-8.7 μM against VZV. View Source

Application Scenarios for 3-Cyclohexyl-6,7-dimethoxy-1-allylquinazoline-2,4-dione

Cycloaddition-Based Antiviral Agent Synthesis

The N1-allyl group allows 1,3-dipolar cycloaddition with nitrones, as demonstrated for related N-allylated quinazoline-2,4-diones yielding isoxazolidine phosphonates with anti-VZV activity (EC50 3.0–8.7 μM) [1]. This compound can serve as a dipolarophile scaffold in medicinal chemistry programs targeting viral thymidine kinase, eliminating the need to introduce the alkene handle post-synthesis.

CNS Kinase Inhibitor Lead Optimization

With a polar surface area of 46.0 Ų , well below the typical CNS cutoff of 60–70 Ų, this compound is a suitable starting point for CNS kinase inhibitor programs. Its cyclohexyl-quinazoline core aligns with patent-reported tyrosine kinase inhibition scaffolds [2], while the favorable PSA suggests blood-brain barrier permeability that is unavailable in bulkier commercial quinazolines like prazosin (PSA ≈ 95.3 Ų).

Lipophilic Probe for Permeability Assays

The elevated logP (3.581) and corresponding low aqueous solubility (logSw -3.73) make this compound a lipophilic control in in vitro permeability and solubility assays. Compared to the des-allyl analog (estimated logP ≈ 2.9), it provides a step change in lipophilicity without altering the core ring system, useful for structure-property relationship studies.

Antimicrobial SAR Extension

The Kuran et al. series demonstrated that N3-substitution pattern determines antimicrobial spectrum against Gram-positive and Gram-negative bacteria and fungi [1]. Incorporating the N1-allyl-N3-cyclohexyl combination extends the chemical space of that series, and this compound enables exploration of how simultaneous N1/N3 substitution affects activity, which the original publication did not examine.

Application

Selection Property

Validation Focus

Cycloaddition-based antiviral synthesis

N1-allyl dipolarophile reactivity

Cycloaddition adduct characterization

CNS kinase inhibitor lead optimization

Low polar surface area scaffold

Brain permeability assessment

Lipophilic permeability probe

Elevated logP / reduced solubility profile

Permeability/solubility assay benchmarking

Antimicrobial SAR extension

Combined N1-allyl/N3-cyclohexyl substitution

Antimicrobial spectrum screening

• [1] Bożena Kuran, Mariola Krawiecka, Jerzy Kossakowski, Łukasz Pindel, Grażyna Młynarczyk, Marcin Cieślak, Julia Kaźmierczak-Barańska, Karolina Królewska. Synthesis and biological activity of novel series of 6,7-dimethoxyquinazoline-2,4(1H,3H)-dione derivatives. Acta Poloniae Pharmaceutica, 2012, 69(1), 145-148. PMID: 22574519. View Source
• [2] 7-substituted cyclohexyl quinazoline derivatives and preparing method and uses thereof. CN103804308A, 2014. Describes cyclohexyl-quinazoline derivatives as tyrosine kinase inhibitors with antitumor activity. View Source